Cas no 176325-07-8 (1,6-Hexanediamine, N-(4-nitrophenyl)-)

1,6-Hexanediamine, N-(4-nitrophenyl)- structure
176325-07-8 structure
Product Name:1,6-Hexanediamine, N-(4-nitrophenyl)-
CAS No:176325-07-8
MF:C12H19N3O2
MW:237.298162698746
CID:1368805
PubChem ID:71353448
Update Time:2025-04-20

1,6-Hexanediamine, N-(4-nitrophenyl)- Chemical and Physical Properties

Names and Identifiers

    • 1,6-Hexanediamine, N-(4-nitrophenyl)-
    • N'-(4-nitrophenyl)hexane-1,6-diamine
    • DTXSID20778193
    • N~1~-(4-Nitrophenyl)hexane-1,6-diamine
    • 176325-07-8
    • Inchi: 1S/C12H19N3O2/c13-9-3-1-2-4-10-14-11-5-7-12(8-6-11)15(16)17/h5-8,14H,1-4,9-10,13H2
    • InChI Key: SONIVKUFEOCWRJ-UHFFFAOYSA-N
    • SMILES: [O-][N+](C1C=CC(=CC=1)NCCCCCCN)=O

Computed Properties

  • Exact Mass: 237.14787
  • Monoisotopic Mass: 237.147726857g/mol
  • Isotope Atom Count: 0
  • Hydrogen Bond Donor Count: 2
  • Hydrogen Bond Acceptor Count: 4
  • Heavy Atom Count: 17
  • Rotatable Bond Count: 7
  • Complexity: 210
  • Covalently-Bonded Unit Count: 1
  • Defined Atom Stereocenter Count: 0
  • Undefined Atom Stereocenter Count : 0
  • Defined Bond Stereocenter Count: 0
  • Undefined Bond Stereocenter Count: 0
  • XLogP3: 2.2
  • Topological Polar Surface Area: 83.9Ų

Experimental Properties

  • PSA: 81.19
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